Cas no 26750-08-3 (1-(adamantan-1-yl)ethan-1-ol)

• Product Name: 1-(adamantan-1-yl)ethan-1-ol
• CAS No: 26750-08-3
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• MDL: MFCD01321095
• CID: 1029979
• PubChem ID: 2769713
• Update Time: 2025-06-07

1-(adamantan-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Adamantan-1-yl)ethanol
• 1-(1-Adamantyl)ethanol
• 1-Adamantan-1-yl-ethanol
• 1-(1'-ethanol)adamantane
• 1-(1-hydroxyethyl)adamantane
• 1-adamantanylethan-1-ol
• 1-adamantylethanol
• F0035-0008
• rac-1-(1-adamantan-1-yl)ethanol
• rac-1-(adamantan-1-yl)-ethanol
• 1-(adamantan-1-yl)ethan-1-ol

• MDL： MFCD01321095
• Inchi： 1S/C12H20O/c1-8(13)12-5-9-2-10(6-12)4-11(3-9)7-12/h8-11,13H,2-7H2,1H3
• InChI Key： YALBLVPSPRKDJI-UHFFFAOYSA-N
• SMILES： OC(C)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 180.15100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 20.23000
• LogP: 2.58360

Additional information on 1-(adamantan-1-yl)ethan-1-ol

Comprehensive Overview of 1-(Adamantan-1-yl)ethan-1-ol (CAS No. 26750-08-3)

1-(Adamantan-1-yl)ethan-1-ol, also known by its CAS number 26750-08-3, is a unique compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its distinctive adamantane core, which imparts exceptional stability and rigidity to the molecular structure. The presence of the hydroxyl group (-OH) on the ethyl side chain further enhances its reactivity and potential for functionalization.

The chemical structure of 1-(Adamantan-1-yl)ethan-1-ol can be described as follows: it consists of a tricyclic adamantane framework attached to an ethyl group, with a hydroxyl group at the terminal position. This structure provides a balance between hydrophobic and hydrophilic properties, making it a versatile molecule for various applications. The adamantane core is known for its high thermal stability and resistance to chemical degradation, which are valuable attributes in both industrial and biological contexts.

In recent years, the study of 1-(Adamantan-1-yl)ethan-1-ol has expanded beyond its initial applications in organic synthesis. Researchers have explored its potential in drug delivery systems, polymer science, and as a precursor for the synthesis of more complex molecules. One notable area of research involves its use as a scaffold for the development of antiviral agents. The rigid structure of the adamantane core can help in designing molecules that specifically target viral proteins, thereby enhancing their therapeutic efficacy.

The pharmacological properties of 1-(Adamantan-1-yl)ethan-1-ol have also been investigated. Studies have shown that this compound exhibits moderate anti-inflammatory and analgesic effects, which could be attributed to its ability to modulate certain signaling pathways in cells. Additionally, its low toxicity profile makes it a promising candidate for further development in pharmaceutical applications.

In the realm of materials science, 1-(Adamantan-1-yl)ethan-1-ol has been used as a building block for the synthesis of advanced polymers and coatings. The adamantane core provides enhanced mechanical strength and thermal stability to these materials, making them suitable for use in harsh environments. For example, polymers derived from this compound have been employed in the development of high-performance adhesives and protective coatings for electronic devices.

The synthetic routes to produce 1-(Adamantan-1-yl)ethan-1-ol are well-documented in the literature. One common method involves the reaction of adamantanone with an appropriate Grignard reagent followed by hydrolysis to introduce the hydroxyl group. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The environmental impact of 1-(Adamantan-1-yl)ethan-1-ol is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, which reduces its potential for long-term environmental accumulation. However, ongoing research is focused on developing more sustainable synthetic methods to minimize any adverse ecological effects.

In conclusion, 1-(Adamantan-1-yl)ethan-1-ol (CAS No. 26750-08-3) is a multifaceted compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in various scientific disciplines.